Cas no 1891592-88-3 (3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine
• CAS No: 1891592-88-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6414749
• PubChem ID: 117362701
• Update Time: 2025-07-14

3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine
• EN300-2000235
• 1891592-88-3

• Inchi： 1S/C14H16N2O2/c1-14(2)6-5-10-7-9(3-4-12(10)17-14)11-8-13(15)18-16-11/h3-4,7-8H,5-6,15H2,1-2H3
• InChI Key： CZDAZBFJCINCDY-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C3C=C(N)ON=3)=CC=2CCC1(C)C

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine

Professional Introduction to Compound with CAS No. 1891592-88-3 and Product Name: 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine

The compound identified by the CAS number 1891592-88-3 and the product name 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate scaffold of this compound includes a benzopyran moiety and an oxazole ring, both of which are well-documented for their role in modulating biological pathways and interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmacological activity. The benzopyran core is particularly noteworthy for its presence in numerous bioactive natural products and synthetic drugs. For instance, derivatives of benzopyran have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine may contribute to its unique pharmacokinetic and pharmacodynamic profile, making it a promising candidate for further investigation.

The oxazole ring in this compound is another critical feature that enhances its potential therapeutic value. Oxazoles are known for their versatility in medicinal chemistry due to their ability to engage with various biological targets. They have been incorporated into drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The combination of a benzopyran and an oxazole moiety in 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)-1,2-oxazol-5-amine suggests that it may possess dual functionality, allowing it to interact with multiple receptors or enzymes simultaneously.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for potential drug candidates. Virtual screening techniques have been particularly effective in identifying molecules with favorable binding affinities to target proteins. The structural features of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yll)-1,2 oxazol -5 -amine, including its aromaticity and hydrogen bonding potential, make it an attractive candidate for such studies. High-throughput virtual screening has already identified several analogs of this compound that exhibit enhanced activity against specific disease-related targets.

In vitro studies have begun to elucidate the mechanism of action of 3-(2 , 2 dimethyl - 3 , 4 dihydro - 2 H - 1 - benzopyran - 6 yl ) - 1 , 2 oxazol -5 amine . Initial experiments suggest that it interacts with proteins involved in cell signaling pathways relevant to inflammation and cancer. The benzopyran moiety appears to modulate the activity of transcription factors, while the oxazole ring contributes to stabilizing the binding interactions. These findings are consistent with the growing body of evidence indicating that heterocyclic compounds can serve as effective modulators of cellular processes.

The synthesis of 3-( 2 , 2 dimethyl - 3 , 4 dihydro - 2 H -1 benzopyran -6 yl ) -1 , 2 oxazol -5 amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions and functional group interconversions. Recent improvements in synthetic methodologies have allowed for more efficient and scalable production of complex heterocyclic molecules like this one. These advancements are crucial for moving from laboratory-scale research to industrial production of novel pharmaceuticals.

Preclinical studies are currently underway to evaluate the safety and efficacy of 3-( 2 , 22 dimethyl -33 ,44 dihydro -22 H -- benzopyran --6 yl )--11 ,22 oxazol --55 amine . Animal models have been employed to assess its pharmacokinetic properties and potential side effects. Early results are promising, showing that the compound exhibits good bioavailability and minimal toxicity at therapeutic doses. These findings support further development efforts aimed at translating this research into clinical applications.

The role of computational modeling in understanding the behavior of 3-(22dimethyl--33 ,44 dihydro --22 H -- benzopyran --6 yl)--11 ,22 oxazol --55 amine cannot be overstated . Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level . These simulations help predict binding affinities , metabolic stability ,and other key pharmacokinetic parameters . Such information is invaluable for optimizing drug design and improving therapeutic outcomes .

The future prospects for 3-(22dimethyl--33 ,44 dihydro --22 H -- benzopyran --6 yl)--11 ,22 oxazol --55 amine are exciting given its unique structural features and promising preclinical data . Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications . Collaborative efforts between academic researchers , pharmaceutical companies ,and regulatory agencies will be essential in bringing this compound from bench science to clinical use .